Cas no 1864060-85-4 (N-[(4-Methoxyphenyl)methyl]but-3-enamide)

• Product Name: N-[(4-Methoxyphenyl)methyl]but-3-enamide
• CAS No: 1864060-85-4
• CID: 4625230
• Update Time: 2025-05-21

N-[(4-Methoxyphenyl)methyl]but-3-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Methoxyphenyl)methyl]but-3-enamide

Additional information on N-[(4-Methoxyphenyl)methyl]but-3-enamide

N-[(4-Methoxyphenyl)methyl]but-3-enamide (CAS No. 1864060-85-4): A Comprehensive Overview

N-[(4-Methoxyphenyl)methyl]but-3-enamide, identified by the CAS number 1864060-85-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into the synthesis, structure, properties, and applications of this compound, supported by the latest research findings.

The synthesis of N-[(4-Methoxyphenyl)methyl]but-3-enamide involves a series of well-defined chemical reactions that highlight its structural complexity. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. This approach not only improves efficiency but also aligns with the growing demand for sustainable chemical practices.

The molecular structure of N-[(4-Methoxyphenyl)methyl]but-3-enamide is characterized by a conjugated system that contributes to its unique optical and electronic properties. The presence of a methoxy group on the phenyl ring introduces steric and electronic effects that influence the compound's reactivity and stability. This structural feature has been exploited in various applications, including as a precursor for more complex molecules in drug design.

Recent advancements in computational chemistry have enabled detailed molecular modeling of N-[(4-Methoxyphenyl)methyl]but-3-enamide, providing insights into its electronic structure and potential interactions with biological systems. These studies have revealed that the compound exhibits significant bioactivity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. Such findings underscore its potential as a lead compound in drug discovery efforts.

In terms of applications, N-[(4-Methoxyphenyl)methyl]but-3-enamide has shown promise in several areas beyond traditional pharmaceuticals. For example, it has been investigated as a component in advanced materials, such as polymers with tailored optical properties. Its ability to form stable complexes with metal ions also makes it a candidate for use in catalysis and sensor technologies.

From an environmental perspective, understanding the degradation pathways of N-[(4-Methoxyphenyl)methyl]but-3-enamide is crucial for assessing its ecological impact. Recent research has focused on identifying microorganisms capable of breaking down this compound under various environmental conditions. These studies aim to develop bioremediation strategies to mitigate any potential harm caused by industrial or agricultural residues.

In conclusion, N-[(4-Methoxyphenyl)methyl]but-3-enamide (CAS No. 1864060-85-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its synthesis, structure, and properties continue to be subjects of intense research, driven by the need for innovative solutions in medicine, materials science, and environmental management. As new discoveries emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.